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Compound of Interest

Compound Name:
(2-Amino-2-phenyl-ethyl)-carbamic

acid tert-butyl ester

Cat. No.: B112108 Get Quote

Technical Guide: Boc-Protected 2-
Phenylethylamine
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of tert-butyl (2-phenylethyl)carbamate, a key building

block in organic synthesis, particularly in the development of pharmaceuticals. This compound,

commonly referred to as Boc-protected 2-phenylethylamine, incorporates the versatile tert-

butoxycarbonyl (Boc) protecting group on the nitrogen atom of 2-phenylethylamine. This

protection strategy is fundamental in multi-step syntheses, allowing for the selective

modification of other parts of the molecule without unintended reactions at the amine group.

Core Compound Data
The quantitative data for tert-butyl (2-phenylethyl)carbamate is summarized in the table below.
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Parameter Value

Chemical Name tert-butyl (2-phenylethyl)carbamate

Synonyms N-Boc-2-phenylethylamine, Boc-phenethylamine

CAS Number 59347-52-3

Molecular Formula C₁₃H₁₉NO₂

Molecular Weight 221.30 g/mol

Synthesis of tert-butyl (2-phenylethyl)carbamate
The protection of 2-phenylethylamine with a Boc group is a standard procedure in organic

chemistry. A common and effective method involves the reaction of 2-phenylethylamine with di-

tert-butyl dicarbonate (Boc₂O) in the presence of a suitable base.

Experimental Protocol
Materials:

2-phenylethylamine

Di-tert-butyl dicarbonate (Boc₂O)

Dichloromethane (DCM)

Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Rotary evaporator

Standard laboratory glassware
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Procedure:

In a round-bottom flask, dissolve 2-phenylethylamine (1.0 equivalent) in dichloromethane

(DCM).

Add a base, such as triethylamine or N,N-diisopropylethylamine (1.1 to 1.5 equivalents), to

the solution.

Cool the reaction mixture to 0 °C using an ice bath.

Slowly add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in DCM to the stirred

reaction mixture.

Allow the reaction to warm to room temperature and continue stirring for 12-24 hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water or saturated aqueous sodium

bicarbonate solution.

Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (typically

3 times).

Combine the organic layers and wash sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator to yield the crude product.

If necessary, the crude product can be purified by column chromatography on silica gel.

Synthetic Utility and Workflow
Boc-protected 2-phenylethylamine is a versatile intermediate. The Boc group can be readily

removed under acidic conditions (e.g., trifluoroacetic acid in DCM) to liberate the free amine,

which can then participate in subsequent reactions such as amide bond formation or alkylation.
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The following diagram illustrates a typical synthetic workflow involving the use of Boc-protected

2-phenylethylamine.
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Caption: Synthetic workflow using Boc-protected 2-phenylethylamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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